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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-4,5-

dihydrooxazole

Cat. No.: B061829 Get Quote

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 2-(4-Bromophenyl)-4,5-dihydrooxazole, a key intermediate in pharmaceutical

and agrochemical research. The information is intended for researchers, scientists, and

professionals in drug development and organic synthesis.

Chemical and Physical Properties
2-(4-Bromophenyl)-4,5-dihydrooxazole is a heterocyclic compound with the following key

characteristics:

Property Value Source

CAS Number 189120-01-2 [1][2][3]

Molecular Formula C₉H₈BrNO [2][3]

Molecular Weight 226.07 g/mol [1][2]

Physical State Solid, Pale orange solid [1]

Melting Point 100 to 104 °C [1]

Recommended Storage Conditions
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Proper storage is crucial to maintain the integrity and purity of 2-(4-Bromophenyl)-4,5-
dihydrooxazole. Based on information from various suppliers, the following conditions are

recommended:

Condition Recommendation Rationale

Temperature 2-8°C or Room Temperature

To minimize the rate of

potential degradation

reactions.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent oxidative

degradation.

Light Keep in a dark place. To prevent photodegradation.

Moisture Store in a dry environment.
To prevent hydrolysis of the

dihydrooxazole ring.

Some suppliers suggest storage at room temperature, while others recommend refrigeration (2-

8°C) in a dry place[2][4]. For long-term storage, refrigeration under an inert, dry atmosphere

and protected from light is the most cautious approach to ensure stability.

Potential Degradation Pathways
While specific degradation studies for 2-(4-Bromophenyl)-4,5-dihydrooxazole are not

extensively published, the chemical structure suggests several potential pathways for

degradation, primarily based on the reactivity of the dihydrooxazole ring and the bromophenyl

group. These pathways are analogous to those observed in similar oxazole-containing

compounds[5].

Hydrolytic Cleavage: The dihydrooxazole ring is susceptible to both acid and base-catalyzed

hydrolysis. This reaction would lead to the opening of the ring to form N-(2-hydroxyethyl)-4-

bromobenzamide.

Oxidative Degradation: The electron-rich dihydrooxazole ring can be a target for oxidation,

which may be initiated by atmospheric oxygen or other oxidizing agents[5].
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Photodegradation: The presence of the bromophenyl group suggests a susceptibility to

photolytic cleavage when exposed to UV or visible light, potentially leading to debromination

or the formation of radical species[5].

Potential Degradation of 2-(4-Bromophenyl)-4,5-dihydrooxazole

Stress Conditions

Potential Degradation Products
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Potential degradation pathways for 2-(4-Bromophenyl)-4,5-dihydrooxazole.

Experimental Protocols for Stability Assessment
To quantitatively assess the stability of 2-(4-Bromophenyl)-4,5-dihydrooxazole, a stability-

indicating High-Performance Liquid Chromatography (HPLC) method is recommended. The

following are example protocols for forced degradation studies, which can help identify

potential degradation products and determine the intrinsic stability of the molecule.

A reverse-phase HPLC method with UV detection is a suitable starting point. A photodiode

array (PDA) detector is advantageous for assessing peak purity and identifying degradation

products by comparing their UV spectra to the parent compound.
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Parameter Example Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Acetonitrile and water (with 0.1% formic acid or

a buffer)

Gradient
Optimized to separate the parent peak from any

degradants

Flow Rate 1.0 mL/min

Detection UV at an appropriate wavelength (e.g., 254 nm)

Injection Volume 10 µL

The goal of stress testing is to accelerate degradation to identify likely degradation products

and pathways.

Stock Solution Preparation: Prepare a stock solution of 2-(4-Bromophenyl)-4,5-
dihydrooxazole at a concentration of 1 mg/mL in a suitable solvent like acetonitrile or

methanol.

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and heat at 60°C for 24 hours.

Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and heat at 60°C for 24 hours.

Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and store at

room temperature for 24 hours.

Thermal Degradation: Heat the solid compound at a temperature below its melting point

(e.g., 80°C) for 48 hours. Also, heat a solution of the compound.

Photostability: Expose the solid compound and a solution of the compound to light

conditions as specified in ICH Q1B guidelines (e.g., an overall illumination of not less than

1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt

hours/square meter)[6]. A control sample should be protected from light.
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Sample Analysis: At specified time points, withdraw an aliquot of each stressed sample,

neutralize if necessary, dilute to a suitable concentration, and analyze by the developed

HPLC method.

Forced Degradation Experimental Workflow

Prepare 1 mg/mL Stock Solution
of Compound

Expose Aliquots to Stress Conditions
(Acid, Base, Oxidant, Heat, Light)

Withdraw Samples at
Defined Time Points
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Analyze by Stability-Indicating
HPLC-UV/PDA Method

Quantify Parent Compound
and Identify Degradation Products
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Workflow for forced degradation studies of 2-(4-Bromophenyl)-4,5-dihydrooxazole.

Summary and Recommendations
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Storage: To ensure the long-term stability of 2-(4-Bromophenyl)-4,5-dihydrooxazole, it

should be stored in a cool (2-8°C), dark, and dry place under an inert atmosphere.

Stability Profile: The compound is likely susceptible to hydrolysis (in acidic or basic

conditions), oxidation, and photodegradation. Direct exposure to light, moisture, and

atmospheric oxygen should be minimized.

Handling: When preparing solutions, consider using degassed solvents and maintaining a

neutral pH to enhance stability, especially for aqueous solutions[5]. The use of antioxidants

could also be considered for solutions prone to oxidation[5].

Analysis: A validated stability-indicating HPLC method is essential for monitoring the purity of

the compound over time and for analyzing samples from stress testing.

This guide summarizes the available information and provides a framework for the safe storage

and handling of 2-(4-Bromophenyl)-4,5-dihydrooxazole. For critical applications, it is strongly

recommended to perform in-house stability studies to confirm these findings under your specific

laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Stability and Storage of 2-(4-
Bromophenyl)-4,5-dihydrooxazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061829#stability-and-storage-conditions-for-2-4-
bromophenyl-4-5-dihydrooxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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